Cas no 63291-66-7 (1H-Indole, 1-acetyl-3-(4-hydroxy-2-oxo-2H-1-benzopyran-3-yl)-)

• Product Name: 1H-Indole, 1-acetyl-3-(4-hydroxy-2-oxo-2H-1-benzopyran-3-yl)-
• CAS No: 63291-66-7
• MF: C₁₉H₁₃NO₄
• MW: 319.310825109482
• CID: 1655422
• PubChem ID: 54683184
• Update Time: 2025-10-21

1H-Indole, 1-acetyl-3-(4-hydroxy-2-oxo-2H-1-benzopyran-3-yl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 1-acetyl-3-(4-hydroxy-2-oxo-2H-1-benzopyran-3-yl)-
• Oprea1_378343
• BBL036929
• AKOS037493347
• CS-0326770
• Oprea1_855015
• 3-(1-acetyl-1h-indol-3-yl)-4-hydroxy-2h-chromen-2-one
• SCHEMBL5328547
• STL559989
• VS-13776
• 3-(1-ACETYLINDOL-3-YL)-4-HYDROXYCHROMEN-2-ONE
• AKOS001634641
• HMS1424I20
• IFLab1_004420
• IDI1_010175
• STL523677
• CCG-17450
• 63291-66-7
• 3-(1-acetyl-1H-indol-3-yl)-2-hydroxy-4H-chromen-4-one

• Inchi： 1S/C19H13NO4/c1-11(21)20-10-14(12-6-2-4-8-15(12)20)17-18(22)13-7-3-5-9-16(13)24-19(17)23/h2-10,22H,1H3
• InChI Key： UPXQMMGMYZLGGL-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(=C(C1=O)C1=CN(C(C)=O)C2C=CC=CC1=2)O

Computed Properties

• Exact Mass: 319.08449
• Monoisotopic Mass: 319.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 584
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• PSA: 68.53

Additional information on 1H-Indole, 1-acetyl-3-(4-hydroxy-2-oxo-2H-1-benzopyran-3-yl)-

Introduction to 1H-Indole, 1-acetyl-3-(4-hydroxy-2-oxo-2H-1-benzopyran-3-yl) and Its Significance in Modern Chemical Biology

1H-Indole, 1-acetyl-3-(4-hydroxy-2-oxo-2H-1-benzopyran-3-yl), with the CAS number 63291-66-7, represents a fascinating compound in the realm of chemical biology. This heterocyclic derivative has garnered significant attention due to its unique structural features and potential applications in pharmaceutical research and drug development. The compound combines the structural motifs of indole and benzopyran, which are well-documented for their biological activities. Understanding its chemical properties, synthesis, and biological relevance is crucial for leveraging its potential in medicinal chemistry.

The indole core is a prominent scaffold in natural products and bioactive molecules, known for its involvement in various biological processes. The acetylation at the 1-position and the conjugation with a 4-hydroxy-2-oxo-2H-1-benzopyran moiety introduce additional functional groups that modulate the compound's reactivity and biological profile. This structural complexity makes 1H-Indole, 1-acetyl-3-(4-hydroxy-2-oxo-2H-1-benzopyran-3-yl) a promising candidate for further investigation.

In recent years, there has been a surge in research focused on indole derivatives due to their diverse pharmacological activities. These compounds have been explored for their roles in modulating enzyme activity, interacting with cellular receptors, and influencing signaling pathways. The benzopyran moiety further enhances the compound's potential by introducing additional hydrogen bonding capabilities and electronic properties that can be exploited in drug design.

The synthesis of 1H-Indole, 1-acetyl-3-(4-hydroxy-2-oxo-2H-1-benzopyran-3-yl) involves multi-step organic transformations that highlight the synthetic versatility of indole and benzopyran derivatives. Key steps typically include condensation reactions, acetylation, and cyclization processes. Advanced synthetic methodologies, such as transition metal-catalyzed reactions, have been employed to improve yield and purity. These synthetic approaches are critical for producing sufficient quantities of the compound for both preclinical studies and industrial applications.

One of the most compelling aspects of this compound is its potential as a lead molecule in drug discovery. The combination of the indole and benzopyran scaffolds suggests multiple points of interaction with biological targets. Preliminary studies have hinted at its activity against certain enzymes and receptors involved in inflammatory pathways. This has sparked interest in exploring its therapeutic potential for conditions such as cancer, neurodegenerative diseases, and metabolic disorders.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 1H-Indole, 1-acetyl-3-(4-hydroxy-2-oxo-2H-1-benzopyran-3-yl). Molecular docking simulations can predict binding affinities and interactions with target proteins, providing a rational basis for designing derivatives with enhanced efficacy. These computational tools are indispensable in modern drug discovery pipelines, allowing researchers to prioritize compounds based on their predicted biological activity.

The biological evaluation of 1H-Indole, 1-acetyl-3-(4-hydroxy--2H--benzopyran--3--yl)- has revealed intriguing properties that warrant further exploration. In vitro assays have shown promising results in modulating key enzymes such as kinases and phosphodiesterases. Additionally, its interaction with cellular receptors has been studied to understand its potential as an agonist or antagonist. These findings provide a foundation for developing novel therapeutic agents based on this scaffold.

Future research directions include optimizing synthetic routes to improve scalability and exploring structure/activity relationships to identify key pharmacophores. Additionally, preclinical studies are needed to assess the safety and efficacy of this compound in animal models. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists will be essential to translate these findings into tangible therapeutic benefits.

The integration of 1H--Indole--, , , , , , , , , , , , , acetyl-- (4--hydroxy--), (4--hydroxy--) into drug discovery pipelines represents a significant step forward in addressing unmet medical needs. Its unique structural features and promising biological activities make it a valuable asset in the quest for novel therapeutics. As research continues to uncover new applications for this compound, it is poised to play a pivotal role in shaping the future of chemical biology and pharmaceutical development.